Cas no 303064-47-3 (3-Methyl-5-(phenoxymethyl)-2-furoic Acid)

• Product Name: 3-Methyl-5-(phenoxymethyl)-2-furoic Acid
• CAS No: 303064-47-3
• MF: C₁₃H₁₂O₄
• MW: 232.231984138489
• MDL: MFCD00469699
• CID: 880858
• Update Time: 2026-04-29

3-Methyl-5-(phenoxymethyl)-2-furoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-5-(phenoxymethyl)furan-2-carboxylic acid
• 3-Methyl-5-(phenoxymethyl)-2-furoic acid
• 3-Methyl-5-phenoxymethyl-furan-2-carboxylic acid
• 3-Methyl-5-(phenoxymethyl)-2-furoic Acid

• MDL： MFCD00469699
• Inchi： InChI=1S/C13H12O4/c1-9-7-11(17-12(9)13(14)15)8-16-10-5-3-2-4-6-10/h2-7H,8H2,1H3,(H,14,15)
• InChI Key： AJUGKZCPMRYOAV-UHFFFAOYSA-N
• SMILES： CC1=C(C(=O)O)OC(=C1)COC2=CC=CC=C2

Computed Properties

• Exact Mass: 232.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 59.67000
• LogP: 2.86520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 3-Methyl-5-(phenoxymethyl)-2-furoic Acid

Introduction to 3-Methyl-5-(phenoxymethyl)-2-furoic Acid (CAS No. 303064-47-3) in Modern Chemical and Pharmaceutical Research

3-Methyl-5-(phenoxymethyl)-2-furoic Acid, identified by its unique Chemical Abstracts Service (CAS) number 303064-47-3, represents a significant compound in the realm of advanced chemical synthesis and pharmaceutical development. This heterocyclic organic acid has garnered attention due to its structural versatility and potential applications in medicinal chemistry. The compound’s molecular framework, featuring a furonic acid core substituted with a methyl group at the 3-position and a phenoxymethyl moiety at the 5-position, presents an intriguing platform for further functionalization and derivatization.

The structural motif of 3-Methyl-5-(phenoxymethyl)-2-furoic Acid is particularly noteworthy for its ability to interact with biological targets in diverse ways. The presence of the furonic acid ring system imparts acidic properties, making it a candidate for prodrug formulations or as an intermediate in the synthesis of more complex molecules. Additionally, the phenoxymethyl group introduces a hydrophobic pocket that can be exploited for binding interactions with proteins or enzymes, suggesting potential utility in drug design.

In recent years, there has been growing interest in exploring the pharmacological properties of furonic acid derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific substitution pattern of 3-Methyl-5-(phenoxymethyl)-2-furoic Acid may contribute to unique pharmacokinetic profiles, which could be advantageous in developing novel treatments. For instance, modifications at the 5-position can influence solubility and metabolic stability, critical factors in drug development.

One of the most compelling aspects of 3-Methyl-5-(phenoxymethyl)-2-furoic Acid is its role as a building block in synthetic chemistry. The compound’s reactivity allows for the introduction of additional functional groups, enabling the creation of libraries of derivatives with tailored properties. This approach is particularly valuable in high-throughput screening programs aimed at identifying lead compounds for further optimization. The ease with which this molecule can be modified underscores its importance as a synthetic intermediate in both academic and industrial research settings.

The furonic acid scaffold is well-documented for its biological activity, with numerous examples demonstrating its efficacy in preclinical studies. Researchers have leveraged this scaffold to develop molecules that modulate key biological pathways. For example, derivatives of furonic acids have been investigated for their potential to inhibit enzymes involved in inflammation or cancer progression. Given these precedents, 3-Methyl-5-(phenoxymethyl)-2-furoic Acid may serve as a precursor to novel therapeutic agents with significant clinical implications.

Advances in computational chemistry have further enhanced the utility of compounds like 3-Methyl-5-(phenoxymethyl)-2-furoic Acid. Molecular modeling techniques allow researchers to predict binding affinities and interactions with biological targets with high precision. This capability is crucial for rational drug design, where understanding the three-dimensional structure-activity relationships can guide the optimization process. By integrating experimental data with computational predictions, scientists can accelerate the discovery pipeline and reduce time-to-market for new drugs.

The synthesis of 3-Methyl-5-(phenoxymethyl)-2-furoic Acid presents an interesting challenge due to its complex structural features. However, modern synthetic methodologies have made it increasingly feasible to produce such molecules on scalable quantities. Techniques such as palladium-catalyzed cross-coupling reactions and enantioselective synthesis have enabled precise control over stereochemistry, which is often critical for biological activity. These advancements underscore the growing sophistication of chemical synthesis and its impact on pharmaceutical innovation.

In conclusion, 3-Methyl-5-(phenoxymethyl)-2-furoic Acid (CAS No. 303064-47-3) represents a promising compound with broad applications in chemical synthesis and pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutic agents targeting various diseases. As research continues to uncover new biological activities and synthetic strategies, this compound is likely to play an increasingly important role in drug discovery and development.